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Compound of Interest

Compound Name: 5-lodo-3-methylisoxazole

Cat. No.: B3094810

An In-Depth Technical Guide to 5-lodo-3-methylisoxazole

Abstract

5-lodo-3-methylisoxazole is a halogenated heterocyclic compound of significant interest in
synthetic and medicinal chemistry. Its isoxazole core is a well-established pharmacophore
present in numerous therapeutic agents, while the iodine substituent serves as a versatile
synthetic handle for constructing more complex molecular architectures through various cross-
coupling reactions. This guide provides a comprehensive overview of 5-lodo-3-
methylisoxazole, detailing its chemical identity, molecular structure, plausible synthetic routes,
key applications in research and drug development, and essential safety protocols. This
document is intended for researchers, chemists, and professionals in the field of drug discovery
and materials science who require a technical understanding of this valuable building block.

Chemical Identity and Physicochemical Properties

5-lodo-3-methylisoxazole is characterized by a five-membered isoxazole ring substituted with
a methyl group at the 3-position and an iodine atom at the 5-position. The fundamental
identifiers and properties of this compound are summarized below.
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Property Value Source
CAS Number 126085-92-5 [1][2]
Molecular Formula CaHaINO [1][3]
Molecular Weight 208.99 g/mol [1]
IUPAC Name 5-iodo-3-methyl-1,2-oxazole [3]
SMILES CC1=NOC(=C1)I [3]
Monoisotopic Mass 208.93376 Da [3]

Molecular Structure

The structure of 5-lodo-3-methylisoxazole consists of an aromatic isoxazole ring. The
strategic placement of the iodine atom makes it an excellent substrate for transition-metal-
catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry.

Caption: 2D representation of 5-lodo-3-methylisoxazole.

Synthesis and Reactivity

The isoxazole ring is a stable aromatic system, but it can be functionalized through carefully
chosen reactions. The introduction of an iodine atom onto the isoxazole core is a key
transformation that significantly enhances its synthetic utility.

Plausible Synthetic Pathway: Electrophilic lodination

A common and effective method for the synthesis of iodo-heterocycles is through electrophilic
iodination of the parent heterocycle. For 5-lodo-3-methylisoxazole, a plausible route involves
the direct iodination of 3-methylisoxazole. N-lodosuccinimide (NIS) is a widely used reagent for
this purpose, often in the presence of a strong acid catalyst.

A related procedure for the synthesis of an isomeric compound, 4-iodo-5-methylisoxazole,
involves the reaction of 5-methylisoxazole with N-iodosuccinimide in trifluoroacetic acid.[4] This
highlights the general applicability of electrophilic iodination for this class of compounds.
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Experimental Protocol: Conceptual lodination Workflow

o Reaction Setup: A solution of the starting material, 3-methylisoxazole, is prepared in a

suitable inert solvent.

o Reagent Addition: N-lodosuccinimide (NIS), as the iodine source, is added to the solution. An
acid catalyst may be introduced to activate the iodinating agent.

o Reaction Monitoring: The reaction is stirred at a controlled temperature and monitored for
completion using techniques such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Work-up and Purification: Upon completion, the reaction is quenched, typically with an
aqueous solution of a reducing agent like sodium thiosulfate to remove any unreacted iodine.
The product is then extracted into an organic solvent, dried, and purified, commonly by
column chromatography, to yield the final 5-lodo-3-methylisoxazole.

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 5-lodo-3-methylisoxazole.

Applications in Research and Drug Development

The true value of 5-lodo-3-methylisoxazole lies in its role as a versatile intermediate in the
synthesis of high-value molecules, particularly for pharmaceutical applications.

A Scaffold in Medicinal Chemistry
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The isoxazole ring is considered a "privileged scaffold” in drug discovery.[5][6][7] Its unique
electronic properties, metabolic stability, and ability to participate in hydrogen bonding have led
to its incorporation into a wide range of clinically approved drugs with diverse therapeutic
actions, including anti-inflammatory, antimicrobial, and anticancer effects.[5][6]

A Key Building Block for Cross-Coupling Reactions

The carbon-iodine bond in 5-lodo-3-methylisoxazole is relatively weak, making it an excellent
electrophilic partner in a variety of transition-metal-catalyzed cross-coupling reactions. This
allows for the straightforward introduction of new carbon-carbon and carbon-heteroatom bonds
at the 5-position of the isoxazole ring. This reactivity is crucial for:

o Pharmaceutical Development: Serving as an intermediate in the synthesis of complex active
pharmaceutical ingredients (APIs).[8] The ability to couple this fragment with other molecules
facilitates the exploration of new chemical space in drug discovery programs.

» Organic Synthesis: Enabling the construction of complex molecular frameworks from simpler
precursors. The iodo-isoxazole moiety can be coupled with boronic acids (Suzuki coupling),
terminal alkynes (Sonogashira coupling), and organostannanes (Stille coupling), among
others.[8]

e Materials Science: Acting as a building block for functional materials, such as polymers and
dyes, where the isoxazole unit can impart specific electronic or physical properties.[8]

Safety and Handling

As with any reactive chemical intermediate, proper safety precautions must be observed when
handling 5-lodo-3-methylisoxazole. While a specific Safety Data Sheet (SDS) for this exact
compound is not detailed in the provided search results, general guidelines for related iodo-
organic and heterocyclic compounds should be followed.

» Personal Protective Equipment (PPE): Wear appropriate protective equipment, including
chemical-resistant gloves, safety goggles, and a lab coat.[9]

» Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or vapors.[9][10] Avoid contact with skin, eyes, and
clothing. Wash hands thoroughly after handling.[11]
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[9][11]

o First Aid Measures:

o In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and
seek medical attention.[9][10]

o In case of skin contact: Wash off immediately with soap and plenty of water.[10]

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention.[10]

o If swallowed: Do NOT induce vomiting. Rinse mouth and seek immediate medical
attention.[10]

Conclusion

5-lodo-3-methylisoxazole is a strategically important chemical building block. Its structure
combines the pharmacologically relevant isoxazole core with a synthetically versatile iodine
handle. This combination makes it an invaluable intermediate for chemists engaged in the
synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. A thorough
understanding of its properties, synthesis, and safe handling is essential for leveraging its full
potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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